Cas no 933716-84-8 (3-(3,4-dimethoxyphenoxy)pyrrolidine)

• Product Name: 3-(3,4-dimethoxyphenoxy)pyrrolidine
• CAS No: 933716-84-8
• MF: C₁₂H₁₈ClNO₃
• MW: 259.729222774506
• CID: 2951642
• PubChem ID: 84688328
• Update Time: 2025-05-18

3-(3,4-dimethoxyphenoxy)pyrrolidine Chemical and Physical Properties

Names and Identifiers

• 3-(3,4-二甲氧基苯氧基)-吡咯烷盐酸盐
• 3-(3,4-Dimethoxyphenoxy)-pyrrolidine HCl
• 3-(3,4-Dimethoxyphenoxy)-pyrrolidinehydrochloride
• 3-(3,4-Dimethoxyphenoxy)pyrrolidine hydrochloride
• 3-(3,4-dimethoxyphenoxy)pyrrolidine;hydrochloride
• 3-(3,4-Dimethoxyphenoxy)-pyrrolidine hydrochloride
• 3-(3,4-DIMETHOXYPHENOXY)-PYRROLIDINE
• 3-(3,4-dimethoxyphenoxy)pyrrolidine

• Inchi： 1S/C12H17NO3.ClH/c1-14-11-4-3-9(7-12(11)15-2)16-10-5-6-13-8-10;/h3-4,7,10,13H,5-6,8H2,1-2H3;1H
• InChI Key： RFWFEALALUHTFM-UHFFFAOYSA-N
• SMILES： Cl.O(C1C=CC(=C(C=1)OC)OC)C1CNCC1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 212
• Topological Polar Surface Area: 39.7

Additional information on 3-(3,4-dimethoxyphenoxy)pyrrolidine

3-(3,4-Dimethoxyphenoxy)Pyrrolidine (CAS 933716-84-8): A Comprehensive Overview of Properties and Applications

3-(3,4-Dimethoxyphenoxy)pyrrolidine (CAS 933716-84-8) is an important chemical compound that has garnered significant attention in pharmaceutical research and organic synthesis. This heterocyclic compound features a pyrrolidine core substituted with a 3,4-dimethoxyphenoxy group, making it a valuable building block for various applications. The growing interest in this compound is evident from the increasing number of scientific publications and patent applications mentioning its use.

One of the most searched questions about 3-(3,4-dimethoxyphenoxy)pyrrolidine relates to its synthesis method. Researchers typically prepare this compound through nucleophilic substitution reactions between 3,4-dimethoxyphenol and activated pyrrolidine derivatives. The presence of two methoxy groups on the aromatic ring enhances the electron density, making it particularly useful in Pd-catalyzed coupling reactions - a hot topic in modern organic chemistry. Recent studies have explored microwave-assisted synthesis techniques to improve the yield and purity of this compound.

The pharmaceutical industry shows particular interest in CAS 933716-84-8 due to its potential as a pharmacophore in drug discovery. The pyrrolidine moiety is known to improve bioavailability and metabolic stability, while the dimethoxyphenyl group can contribute to receptor binding affinity. Current research focuses on developing CNS-active compounds and dopamine receptor modulators using this scaffold, addressing the growing demand for neurological disorder treatments.

From a physicochemical perspective, 3-(3,4-dimethoxyphenoxy)pyrrolidine typically appears as a white to off-white crystalline powder with moderate solubility in common organic solvents. Its logP value (a measure of lipophilicity) makes it particularly interesting for medicinal chemistry applications, as it falls within the optimal range for blood-brain barrier penetration. These properties contribute to its versatility in drug formulation and delivery systems.

The compound's stability profile is another frequently searched topic. 3-(3,4-Dimethoxyphenoxy)pyrrolidine demonstrates good thermal stability under normal storage conditions, though it should be protected from prolonged exposure to strong light and oxidizing agents. Analytical methods for quality control typically employ HPLC and mass spectrometry techniques, which are crucial for ensuring batch-to-batch consistency in pharmaceutical applications.

Recent advancements in green chemistry have explored more sustainable approaches to producing CAS 933716-84-8. Researchers are investigating biocatalytic methods and flow chemistry techniques to reduce organic solvent usage and improve atom economy. These developments align with the pharmaceutical industry's growing emphasis on environmentally friendly synthesis routes, a major trend in chemical manufacturing.

The market for 3-(3,4-dimethoxyphenoxy)pyrrolidine has shown steady growth, particularly in the Asia-Pacific region where pharmaceutical R&D activities are expanding rapidly. Custom synthesis providers and contract research organizations frequently list this compound in their catalogs, often offering various derivatives and enantiomerically pure forms. The price point varies significantly based on purity grade and order quantity, with GMP-grade material commanding premium prices for clinical trial applications.

Looking forward, the application potential of 3-(3,4-dimethoxyphenoxy)pyrrolidine continues to expand beyond pharmaceuticals. Materials science researchers are exploring its use in functional polymers and liquid crystal formulations, leveraging its aromatic and heterocyclic characteristics. The compound's ability to serve as a ligand in catalytic systems also opens possibilities in asymmetric synthesis and industrial chemical processes.

For researchers working with CAS 933716-84-8, proper handling procedures should always be followed despite its relatively low acute toxicity. Standard laboratory precautions including proper ventilation, personal protective equipment, and appropriate waste disposal methods are recommended. Material Safety Data Sheets (MSDS) should be consulted before experimental work, as regulatory requirements may vary by region and application.

The scientific literature contains numerous references to 3-(3,4-dimethoxyphenoxy)pyrrolidine derivatives with enhanced biological activities. Structure-activity relationship (SAR) studies often focus on modifications to the methoxy groups or pyrrolidine nitrogen, providing valuable insights for medicinal chemists. These research efforts contribute to the growing body of knowledge about this versatile chemical scaffold and its potential applications in addressing unmet medical needs.